Cas no 30779-95-4 (1,9-Heptadecadiene-4,6-diyne-3,8-diol)

• Product Name: 1,9-Heptadecadiene-4,6-diyne-3,8-diol
• CAS No: 30779-95-4
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 322617
• PubChem ID: 5283263
• Update Time: 2025-04-19

1,9-Heptadecadiene-4,6-diyne-3,8-diol Chemical and Physical Properties

Names and Identifiers

• 1,9-Heptadecadiene-4,6-diyne-3,8-diol
• 1,9-Heptadecadiene-4,6-diyne-3,8-diol, (3S,8S,9Z)-
• Falcarindiol
• 727380-04-3
• (9E)-heptadeca-1,9-dien-4,6-diyne-3,8-diol
• SCHEMBL40936
• 30779-95-4
• (E)-Heptadeca-1,9-dien-4,6-diyne-3,8-diol
• 55297-87-5
• AKOS016009675
• heptadeca-1,9-dien-4,6-diyne-3,8-diol

• Inchi： 1S/C17H24O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h4,10,14,16-19H,2-3,5-9H2,1H3/b14-10+
• InChI Key： QWCNQXNAFCBLLV-GXDHUFHOSA-N
• SMILES： OC(C#CC#CC(C=C)O)/C=C/CCCCCCC

Computed Properties

• Exact Mass: 260.17772
• Monoisotopic Mass: 260.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1
• Boiling Point: 408.2°Cat760mmHg
• Flash Point: 184.7°C
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols